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Compound of Interest

Compound Name: 5'-GTP trisodium salt hydrate

Cat. No.: B10800586 Get Quote

Executive Summary
This technical guide provides a comprehensive structural and functional analysis of Guanosine

5'-triphosphate (GTP) trisodium salt hydrate. It is designed for researchers requiring high-

fidelity reagent control in G-protein signaling, in vitro transcription (IVT), and enzymatic kinetics.

[1][2] Unlike generic datasheets, this document focuses on the causality between chemical

structure and experimental outcome, specifically addressing stability challenges, precise

molarity calculations involving variable hydration states, and pH-dependent hydrolysis.[1][2]

Chemical Architecture & Structural Logic[1][2]
Understanding the specific salt form—trisodium hydrate—is critical for experimental

reproducibility.[1] The molecule is not merely "GTP" but a coordinated complex designed for

solubility and physiological compatibility.[1]

Molecular Components
The structure consists of three distinct domains, each influencing handling requirements:
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Domain Component Function & Structural Role

Nucleobase Guanine

Purine base responsible for

specific hydrogen bonding (C-

G pairing) and recognition by

GTPases/polymerases.[1][2]

Sugar Ribose

Provides the scaffold.[1] The

2'-OH and 3'-OH groups make

the molecule susceptible to

alkaline hydrolysis (unlike

dGTP).[1][2]

Tail
Triphosphate (

)

High-energy anhydride bonds.

[1][2] The

-phosphate is the primary site

of enzymatic cleavage (GTP

GDP + Pi).[1][2]

Counterions

3

Na

Neutralizes the highly acidic

phosphate groups, rendering

the salt water-soluble and

closer to neutral pH than the

free acid.[1][2]

Hydration
H

O

Water molecules trapped in the

crystal lattice.[1] Critical:

varies by batch (typically 2–4),

significantly altering the

effective molecular weight.[1]

[2]

Structural Visualization
The following diagram illustrates the connectivity and the critical phosphoanhydride bonds

susceptible to hydrolysis.
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Physicochemical Properties & Stability[1][2][3][4][5]
[6]
Solubility and pH Behavior[1]

Solubility: The trisodium salt is highly soluble in water (

50 mg/mL).[1][2][3]

Acidity: While "trisodium" implies neutrality, the solution often remains slightly acidic (pH ~5–

6) due to the weak acidity of the secondary phosphate protons.[1]

Stability: The primary degradation pathway is the hydrolysis of the

-phosphate to yield GDP.[1] This reaction is acid-catalyzed.[1][2]

Implication: Dissolving GTP free acid in water creates a highly acidic environment (pH

~2.5), causing rapid auto-hydrolysis.[1][2] The trisodium salt mitigates this, but pH

adjustment to 7.0–7.5 is mandatory for long-term stability [1].[1][2]

Degradation Pathway
Researchers often mistake signal loss for enzyme failure when the culprit is actually reagent

degradation.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b10800586?utm_src=pdf-body-img
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4107091.htm
https://www.caymanchem.com/product/16060/guanosine-5-prime-triphosphate-sodium-salt-hydrate
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/188/894/g8877pis.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4107091.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4107091.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4107091.htm
https://www.caymanchem.com/product/16060/guanosine-5-prime-triphosphate-sodium-salt-hydrate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4107091.htm
https://www.caymanchem.com/product/16060/guanosine-5-prime-triphosphate-sodium-salt-hydrate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4107091.htm
https://www.caymanchem.com/product/16060/guanosine-5-prime-triphosphate-sodium-salt-hydrate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4107091.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10800586?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Active GTP
(Trisodium Salt)

Hydrolysis
(Acid/Heat/Mg2+)

GDP
(Inactive/Inhibitor) Inorganic Phosphate

Click to download full resolution via product page

Critical Protocol: Preparation of 100 mM Stock
Solution
Objective: Prepare a stable, pH-neutral 100 mM GTP stock solution. Common Pitfall: Ignoring

the hydration state (

H

O) leads to concentration errors of 5–15%.[1][2]

The "Exact Weight" Calculation
Do not use the generic Molecular Weight (MW) from the bottle label if it lists the anhydrous

weight.[2] You must calculate the Effective MW based on the specific lot's hydration.[1]

[1][2]

MW (Anhydrous Trisodium): ~589.13 g/mol [1][2][4][5]

Typical Hydrate:

(Trihydrate MW

643.1 g/mol )[1][2]
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Step-by-Step Methodology
Calculate Mass:

Target: 10 mL of 100 mM solution.

Required Moles:

.[1][2]

Mass =

.[1][2]

Dissolution (Ice Bath):

Weigh the powder into a sterile tube kept on ice.

Add molecular biology grade water to ~80% of the final volume (e.g., 8 mL).[1]

Reasoning: GTP hydrolysis is temperature-dependent.[1][2] Keep cold.

pH Adjustment (The Critical Step):

Check pH.[1][6][7][8] It will likely be slightly acidic.[1]

Adjust to pH 7.5 using RNase-free 1 M NaOH or Tris-HCl buffer.[1]

Warning: Do not overshoot pH > 8.5, as alkaline hydrolysis can attack the ribose ring.[1][2]

Final Volume:

Add water to reach exactly 10 mL.[1][7]

Filtration & Storage:

Filter through a 0.22

m PES membrane (low protein binding not strictly necessary, but good practice).[1][2]
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Aliquot: Divide into small volumes (e.g., 50

L) to avoid freeze-thaw cycles.

Store: -20°C (stable for 6–12 months) or -80°C (stable for >1 year) [2].

Applications in Research & Drug Development[1]
[12]
The GTPase Cycle (Signaling Assays)
In drug discovery, GTP is the fuel for G-protein coupled receptor (GPCR) assays.[1][2] The

transition from GTP-bound (active) to GDP-bound (inactive) states is the central switch.[1][2]
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[1][2]

In Vitro Transcription (IVT)
For mRNA vaccine development and RNA synthesis:

Concentration: High concentrations (up to 10 mM final) are required.[1]

Limiting Factor: GTP is often the limiting nucleotide in transcription reactions because it is

required for the 5' cap structure (if using cap analogs) and the initiation step.[1][2]

Quality Control: The presence of GDP (degradation product) competitively inhibits RNA

Polymerase, lowering yield.[1][2]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4107091.htm
https://www.caymanchem.com/product/16060/guanosine-5-prime-triphosphate-sodium-salt-hydrate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4107091.htm
https://www.caymanchem.com/product/16060/guanosine-5-prime-triphosphate-sodium-salt-hydrate
https://www.benchchem.com/product/b10800586?utm_src=pdf-body-img
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4107091.htm
https://www.caymanchem.com/product/16060/guanosine-5-prime-triphosphate-sodium-salt-hydrate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4107091.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4107091.htm
https://www.caymanchem.com/product/16060/guanosine-5-prime-triphosphate-sodium-salt-hydrate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4107091.htm
https://www.caymanchem.com/product/16060/guanosine-5-prime-triphosphate-sodium-salt-hydrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10800586?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analytical Quality Control
To validate the integrity of the GTP trisodium salt before critical assays, use the following

specifications:

Method Specification Purpose

HPLC 90% (Area %)
Quantifies purity and detects

GDP/GMP contamination.

P NMR 3 distinct peaks

Confirms intact triphosphate

chain (

signals).[1][2]

Water Content Karl Fischer or TGA

Determines exact hydration (

H

O) for precise molarity.[1][2]

Appearance White crystalline powder
Yellowing indicates oxidation

or severe degradation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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